7-[2,6-dinitro-4-(trifluoromethyl)phenoxy]-2,3-dihydrocyclopenta[c]chromen-4(1H)-one

• IUPAC Name: 7-[2,6-dinitro-4-(trifluoromethyl)phenoxy]-2,3-dihydro-1H-cyclopenta[c]chromen-4-one
• InChI: InChI=1S/C19H11F3N2O7/c20-19(21,22)9-6-14(23(26)27)17(15(7-9)24(28)29)30-10-4-5-12-11-2-1-3-13(11)18(25)31-16(12)8-10/h4-8H,1-3H2
• InChI Key: GJJKIWAXKYHLLV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C(=O)OC3=C2C=CC(=C3)OC4=C(C=C(C=C4[N+](=O)[O-])C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C19H11F3N2O7
• Molecular Weight: 436.3 g/mol
• CAS No.: 314743-68-5

Description

7-[2,6-dinitro-4-(trifluoromethyl)phenoxy]-2,3-dihydrocyclopenta[c]chromen-4(1H)-one is a useful research compound. Its molecular formula is C19H11F3N2O7 and its molecular weight is 436.299. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis of Heterocyclic Compounds : Research has shown that chromene chromium carbene complexes are instrumental in synthesizing naphthopyran units, which are crucial in photochromic materials and biologically active products. The synthesis process involves benzannulation reactions with alkynes, producing compounds with potential applications in material science and pharmacology (Rawat, Prutyanov, & Wulff, 2006).

• Catalysis and Green Chemistry : The synthesis of coumarin derivatives, showcasing the utility of certain chromenes in green chemistry, emphasizes the role of organic bases in catalyzing reactions under environmentally friendly conditions. This research highlights the synthesis of complex organic molecules with minimal environmental impact (Alonzi et al., 2014).

• Chemical Characterization and Analysis : Studies on the synthesis and characterization of novel compounds reveal the importance of detailed chemical analysis, including X-ray diffraction and NMR spectroscopy, in understanding the properties of chromene-based compounds. Such analyses contribute to the advancement of chemistry by providing insights into the molecular structure and reactivity of new compounds (Bao et al., 2019).

Applications in Material Science and Catalysis

• Photocatalysis and Material Science : Research into the catalytic efficiency of metal oxide nanoparticles, including TiO2, supported by carbon nanotubes, for the preparation of heterocyclic scaffolds indicates the potential of these materials in photocatalysis and environmental applications. This underscores the role of advanced materials in facilitating chemical reactions and the development of new, efficient, and green catalytic processes (Abdolmohammadi, 2018).

• Antimicrobial Agents : The synthesis of Zn(II) metal complexes derived from novel heterocyclic Schiff base ligands illustrates the potential of chromene-based compounds as antimicrobial agents. These studies contribute to the field of medicinal chemistry by exploring the antimicrobial properties of newly synthesized compounds, leading to potential applications in combating microbial resistance (Yamgar et al., 2014).